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Compound of Interest

Compound Name: Antibacterial agent 129

Cat. No.: B12395424 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling O/129 (Vibriostatic Agent) disks to

maintain their potency and ensure accurate experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the primary use of O/129 disks?

A1: O/129 disks are used for the differentiation of Vibrio species from other Gram-negative

bacteria, particularly Aeromonas species.[1][2][3][4] Vibrio species are generally susceptible to

the vibriostatic agent 2,4-diamino-6,7-diisopropylpteridine (O/129), while Aeromonas species

are typically resistant.[1][2][3] The differential susceptibility can also be used to distinguish

between different Vibrio species.[1][5]

Q2: What are the optimal storage conditions for O/129 disks?

A2: To maintain optimal potency, O/129 disks should be stored in a dry, dark environment. For

long-term storage, a temperature of -20°C is recommended.[1][2][3] For shorter periods,

storage at 2-8°C is acceptable.[3][6] Always refer to the manufacturer's specific instructions for

the longest shelf life.

Q3: What is the shelf life of O/129 disks?
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A3: When stored at -20°C, O/129 disks can have a shelf life of up to 26 weeks from the date of

manufacture.[1] It is crucial to check the expiration date on the packaging before use.[3]

Q4: Should the disks be brought to room temperature before use?

A4: Yes, it is essential to allow the O/129 disk cartridges to equilibrate to room temperature

before opening the package.[2] This prevents condensation from forming on the cold disks,

which can lead to a loss of potency.

Q5: What type of media should be used for testing with O/129 disks?

A5: A non-selective medium containing 0.5% sodium chloride (NaCl) is recommended, as most

Vibrio species require sodium ions for growth.[1][3] Mueller-Hinton agar with 0.5% NaCl is a

commonly used medium.[2]
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Issue Possible Cause Recommended Action

No zone of inhibition with a

known susceptible control

strain (e.g., Vibrio cholerae)

1. Loss of disk potency: Disks

may have been stored

improperly (e.g., at room

temperature, exposed to

moisture or light) or have

expired.[1][2][3][6] 2. Incorrect

incubation conditions: The

incubation temperature or

duration may be incorrect. 3.

Improper media: The medium

may lack the necessary NaCl

concentration for Vibrio growth.

[1][3]

1. Verify storage conditions

and expiration date. Use a new

lot of disks known to be stored

correctly. 2. Confirm incubation

parameters. Incubate

aerobically at 35-37°C for 18-

24 hours.[1][3] 3. Ensure the

correct medium is used.

Prepare fresh Mueller-Hinton

agar with 0.5% NaCl.

Inconsistent zone sizes

between experiments

1. Variation in inoculum

density: The turbidity of the

bacterial suspension was not

standardized. 2. Inconsistent

disk placement: Disks were not

pressed firmly onto the agar

surface. 3. Non-uniform lawn

of bacteria: The inoculum was

not spread evenly across the

plate.

1. Standardize the inoculum.

Adjust the bacterial

suspension to a 0.5 McFarland

turbidity standard.[2] 2. Ensure

proper disk application. Use

sterile forceps to press each

disk gently onto the agar to

ensure complete contact.[2][6]

3. Create a uniform lawn.

Streak the plate in three

directions to ensure confluent

growth.[1]
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Unexpected resistance in a

typically susceptible species

1. Spontaneous resistance:

Some strains of Vibrio

cholerae have been reported

to be resistant to O/129.[2][6]

[7] 2. Incorrect organism

identification: The isolate may

not be a Vibrio species.

1. Confirm with other

identification methods. Perform

additional biochemical or

molecular tests to verify the

species. 2. Test with both 10µg

and 150µg disks. Different

concentrations can help in

differentiating species and

detecting partial sensitivity.[1]

[3]

Data Presentation
Table 1: Recommended Storage Conditions for O/129 Disks

Condition Temperature Duration Reference

Long-term Storage -20°C Up to 26 weeks [1][3]

Short-term Storage 2-8°C Refer to manufacturer [3][6]

Table 2: Quality Control Organisms and Expected Results

Organism ATCC Strain
Expected Result
(150µg disk)

Reference

Vibrio metschnikovii 7708 Sensitive [1]

Vibrio

parahaemolyticus
17802 Partially sensitive [1][3]

Aeromonas hydrophila 49140 / 7966 Resistant [1][2]

Experimental Protocols
Protocol 1: O/129 Disk Susceptibility Testing
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Prepare Inoculum: From a pure, 18-24 hour culture, prepare a bacterial suspension in a

suitable broth (e.g., Tryptone Soy Broth) and adjust the turbidity to match a 0.5 McFarland

standard.[2]

Inoculate Plate: Using a sterile cotton swab, inoculate a Mueller-Hinton agar plate containing

0.5% NaCl by streaking in three directions to obtain a uniform, confluent lawn of growth.[1]

Allow the plate to dry for 3-5 minutes.[2]

Apply Disks: Aseptically apply the O/129 disks (typically 10µg and 150µg) onto the surface of

the agar.[1] Ensure the disks are spaced far enough apart to prevent the zones of inhibition

from overlapping. Gently press the disks to ensure they adhere to the agar.[2][6]

Incubate: Invert the plates and incubate aerobically at 35-37°C for 18-24 hours.[1][3]

Interpret Results: Measure the diameter of the zones of inhibition. Any zone of inhibition

around the 150µg disk is generally considered susceptible.[2]
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Caption: Experimental workflow for O/129 disk susceptibility testing.
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Caption: Troubleshooting flowchart for unexpected O/129 disk results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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